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Compound of Interest

Compound Name: 9,9-Dimethylxanthene

Cat. No.: B1361183

An In-Depth Technical Guide to 9,9-Dimethylxanthene: Properties, Synthesis, and
Applications

Introduction

9,9-Dimethylxanthene, a heterocyclic organic compound, serves as a pivotal building block in
synthetic and medicinal chemistry.[1][2] Its rigid xanthene backbone, combined with the gem-
dimethyl substitution at the C9 position, imparts unique structural and electronic properties that
are highly sought after in the development of advanced materials and complex molecular
architectures.[1][3] This guide provides a comprehensive overview of 9,9-Dimethylxanthene,
including its core properties, a detailed synthesis protocol, and its significant applications in
catalysis and materials science, with a focus on its relevance to drug discovery and
development professionals.

Core Properties and Characterization

9,9-Dimethylxanthene is typically a white to light yellow crystalline solid.[4] Its fundamental
properties are crucial for its application in various synthetic procedures. The compound is
identified by the CAS Number: 19814-75-6.[5]

Physicochemical Data Summary
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Property Value Source(s)
CAS Number 19814-75-6 [2][5]
Molecular Formula Ci1s5H140 [5]
Molecular Weight 210.27 g/mol [2][5]

Colorless needle-like crystals

Appearance or white/light yellow crystalline [4]
powder

Melting Point 35-38 °C (lit.) [6][7]

Boiling Point 114-115 °C at 0.6 mmHg (lit.) [61[7]

Insoluble in water; Soluble in
Solubility organic solvents like benzene, [7]

toluene, and dichloromethane.

MTVNAPYHLASOSX-
InChl Key [51[6]
UHFFFAOYSA-N

Canonical SMILES CC1(C)c2cceec20c3ccececl3 [51[6]

Synthesis Protocol: A Mechanistic Approach

The preparation of 9,9-Dimethylxanthene is commonly achieved through the reaction of
diphenyl ether with n-butyllithium, followed by quenching with acetone.[8] This procedure
leverages the ortho-directing nature of the ether group to facilitate selective lithiation.

Experimental Workflow Diagram
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Reaction Setup

@Add Diphenyl Ether (1.7g, 10 mmol) and Anhydrous THF (50ml) to Schlenk flasg

:

@. Cool reaction mixture to -78°C in a low-temperature bat@

Core %action

@. Add n-Butyllithium (8ml, 20 mmol, 2.5M) dropwise via syringe}

G. Stir at -78°C for 3 hours)

:

G. Add Acetone (0.58g, 10 mmol) dropwise]

Work-up &lPurification

G. Quench reaction with water (20m|)]

:

[7. Separate the organic phase]

:

@. Concentrate under reduced pressure}

:

@ Purify crude product by column chromatographya

Final Product:
9,9-Dimethylxanthene
(Light yellow solid, ~85% yield)

Click to download full resolution via product page

Caption: Synthesis workflow for 9,9-Dimethylxanthene.
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Step-by-Step Methodology

Reaction Setup: To a 100ml Schlenk flask under an inert atmosphere, add diphenyl ether
(1.7g, 10 mmol) and 50ml of anhydrous tetrahydrofuran (THF).[8] The use of a Schlenk flask
and anhydrous solvent is critical to prevent quenching of the highly reactive organolithium
reagent by atmospheric moisture or water.

Cooling: Place the reaction flask in a low-temperature bath and cool the solution to -78°C
(typically a dry ice/acetone bath).[8] This low temperature is essential to control the
exothermic lithiation reaction and prevent unwanted side reactions.

Lithiation: Stir the solution and add n-butyllithium (8ml of a 2.5M solution, 20 mmol) dropwise
using a syringe.[8] The n-butyllithium acts as a strong base, deprotonating the diphenyl ether
at the positions ortho to the oxygen atom.

Reaction Time: Allow the reaction to stir at -78°C for 3 hours to ensure complete lithiation.[8]

Electrophilic Quench: Add acetone (0.58g, 10 mmol) dropwise to the reaction mixture. The
lithiated intermediate acts as a nucleophile, attacking the electrophilic carbonyl carbon of
acetone. A subsequent intramolecular cyclization yields the xanthene core.

Quenching and Extraction: Add 20ml of water to quench any remaining organolithium
species.[8] Separate the organic phase.

Purification: Concentrate the organic phase under reduced pressure. The resulting crude
product is then purified by column chromatography to yield 9,9-Dimethylxanthene as a light
yellow solid with a typical yield of around 85%.[8]

Characterization: The structure of the final product is confirmed using *H-NMR and 3C-NMR
spectroscopy.[8][9]

Key Applications in Research and Development

9,9-Dimethylxanthene is not merely a laboratory curiosity; it is a foundational scaffold for

creating high-value chemical entities with broad applications.

Ligand Synthesis for Catalysis
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The most prominent application of 9,9-Dimethylxanthene is as a precursor to the widely used
bidentate phosphine ligand, 4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene, commonly
known as Xantphos.[10][11][12]

o Causality: The xanthene backbone of Xantphos creates a large, well-defined "bite angle" for
the two phosphorus atoms. This specific geometry is crucial for stabilizing catalytic metal
centers (like palladium) and promoting efficient reductive elimination in cross-coupling
reactions.

» Applications: Xantphos is a ligand of choice for palladium-catalyzed reactions such as
Suzuki and Buchwald-Hartwig amination, which are fundamental transformations in
pharmaceutical synthesis.[11][12]
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Caption: Role of 9,9-Dimethylxanthene in catalysis.

Materials Science and Electronics

The rigid and fluorescent nature of the xanthene core makes 9,9-Dimethylxanthene and its
derivatives valuable in materials science.[3][13]

e Organic Light-Emitting Diodes (OLEDSs): Its derivatives are used as organic light-emitting
materials due to high fluorescence quantum yields.[13]

e Fluorescent Probes & Sensors: The compound serves as a building block for developing
fluorescent probes used in biological imaging and chemical sensors for detecting specific
analytes.[13][14]

Medicinal Chemistry Scaffold

Xanthene derivatives exhibit a wide spectrum of biological activities, including antimicrobial,
antiviral, and anti-inflammatory properties.[15][16][17] The 9,9-dimethylxanthene scaffold
provides a structurally rigid and synthetically versatile starting point for developing novel
therapeutic agents.[1][15] Researchers have used this core to create compounds evaluated for
antimalarial and bronchodilator effects.[15]

Safety and Handling

While 9,9-Dimethylxanthene does not have reports of acute toxicity under normal operating
conditions, standard laboratory safety protocols should be strictly followed.

o Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and eye
protection to avoid contact with skin and eyes.

» Handling: Handle in a well-ventilated area to avoid inhaling dust.

o Storage: Store in a cool, dry place away from incompatible materials.

Conclusion

9,9-Dimethylxanthene is a versatile and indispensable chemical building block. Its well-
defined properties and straightforward synthesis make it accessible, while its rigid framework
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provides the foundation for high-performance ligands like Xantphos, advanced electronic
materials, and novel pharmaceutical candidates. For researchers in drug development, a
thorough understanding of this compound's chemistry and applications is key to leveraging its
full potential in constructing the complex molecular architectures required for next-generation
therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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